Cas no 66918-21-6 (2,5-Bis(aminomethyl)tetrahydrofuran)

• Product Name: 2,5-Bis(aminomethyl)tetrahydrofuran
• CAS No: 66918-21-6
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• MDL: MFCD09753537
• CID: 826504
• PubChem ID: 11471861
• Update Time: 2025-10-29

2,5-Bis(aminomethyl)tetrahydrofuran Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(aminomethyl)tetrahydrofuran
• [5-(aminomethyl)oxolan-2-yl]methanamine
• DTXSID30467021
• SCHEMBL1461478
• FT-0663186
• 1,6-Diamino-2,5-anhydro-1,3,4,6-tetradeoxyhexitol; (Tetrahydrofuran-2,5-diyl)dimethanamine
• 1-[5-(aminomethyl)oxolan-2-yl]methanamine
• MFCD09753537
• 2,5-bis(amino-methyl)tetrahydrofuran
• (Tetrahydrofuran-2,5-diyl)dimethanamine
• CS-0029804
• 66918-21-6
• AKOS006326709
• FT-0774755
• Tetrahydro-2,5-furandimethanamine
• 2,5-bis(aminomethyl)tetrahydofuran
• XEXIPRQHXNUUAA-UHFFFAOYSA-N
• 1-[(2R,5S)-5-(aminomethyl)oxolan-2-yl]methanamine

• MDL： MFCD09753537
• Inchi： 1S/C6H14N2O/c7-3-5-1-2-6(4-8)9-5/h5-6H,1-4,7-8H2
• InChI Key： XEXIPRQHXNUUAA-UHFFFAOYSA-N
• SMILES： O1C(CN)CCC1CN

Computed Properties

• Exact Mass: 130.11100
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 77.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: N/A
• Boiling Point: 227.8±5.0 °C at 760 mmHg
• Flash Point: 100.9±11.3 °C
• Solubility: Methanol (Slightly)
• PSA: 61.27000
• LogP: 0.85200
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

2,5-Bis(aminomethyl)tetrahydrofuran Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygro°Cop°C, Refrigerator, under inert atmosphere

Additional information on 2,5-Bis(aminomethyl)tetrahydrofuran

2,5-Bis(aminomethyl)tetrahydrofuran (CAS No. 66918-21-6): Properties, Applications, and Market Insights

2,5-Bis(aminomethyl)tetrahydrofuran (CAS No. 66918-21-6) is a versatile organic compound with a unique molecular structure that combines a tetrahydrofuran ring with two aminomethyl functional groups. This bifunctional amine derivative has gained significant attention in recent years due to its wide range of applications in polymer chemistry, pharmaceutical intermediates, and specialty chemical synthesis. The compound's molecular formula is C₆H₁₄N₂O, with a molecular weight of 130.19 g/mol, making it an important building block in advanced material development.

The growing interest in 2,5-Bis(aminomethyl)tetrahydrofuran is closely tied to current trends in sustainable chemistry and green synthesis. Researchers are particularly interested in how this compound can contribute to the development of bio-based polymers and environmentally friendly materials. Its balanced properties between reactivity and stability make it an attractive candidate for various industrial applications, especially in fields requiring high-performance materials with reduced environmental impact.

One of the most searched questions about CAS 66918-21-6 relates to its synthesis and purification methods. The compound is typically prepared through the hydrogenation of corresponding dinitrile precursors or via reductive amination of dialdehyde derivatives. Recent advancements in catalytic processes have improved the yield and purity of 2,5-Bis(aminomethyl)tetrahydrofuran, making it more accessible for commercial applications. The purified product usually appears as a colorless to pale yellow liquid with a characteristic amine odor.

In polymer chemistry, 2,5-Bis(aminomethyl)tetrahydrofuran serves as a valuable monomer for producing polyamides and polyurethanes with enhanced thermal stability and mechanical properties. The tetrahydrofuran ring in its structure provides flexibility to the resulting polymers, while the amino groups enable cross-linking and chain extension. This dual functionality explains why many material scientists are searching for "2,5-Bis(aminomethyl)tetrahydrofuran applications in polymers" and "CAS 66918-21-6 for advanced materials".

The pharmaceutical industry has shown increasing interest in 2,5-Bis(aminomethyl)tetrahydrofuran as a building block for drug development. Its structural features make it suitable for creating various pharmacophores, particularly in the synthesis of antiviral and antibacterial agents. Recent studies have explored its potential in creating novel drug delivery systems, answering frequent search queries about "66918-21-6 in pharmaceutical applications". The compound's ability to form stable complexes with various active pharmaceutical ingredients has opened new possibilities in formulation science.

From a commercial perspective, the global market for 2,5-Bis(aminomethyl)tetrahydrofuran has been steadily growing, driven by demand from Asia-Pacific and North American regions. Manufacturers are responding to search trends like "where to buy 2,5-Bis(aminomethyl)tetrahydrofuran" by expanding production capacities and improving distribution networks. The compound is typically supplied in various grades, including industrial grade (purity ≥98%) and high-purity grade (≥99.5%), packaged in appropriate containers to ensure stability during storage and transportation.

Safety considerations for handling CAS No. 66918-21-6 are another common search topic. While the compound is not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with it. Storage should be in cool, dry places away from strong oxidizers, and containers should be tightly sealed to prevent moisture absorption. These precautions address frequently asked questions about "2,5-Bis(aminomethyl)tetrahydrofuran safety data".

Recent research trends involving 2,5-Bis(aminomethyl)tetrahydrofuran focus on its potential in renewable energy applications, particularly in battery technology and fuel cell components. The compound's ability to form stable ionic complexes has sparked interest in its use as an electrolyte additive or membrane component. This aligns with current search patterns for "sustainable energy applications of 66918-21-6" and reflects the broader industry shift toward green technologies.

Quality control and analytical methods for 2,5-Bis(aminomethyl)tetrahydrofuran are frequently discussed topics among professionals. Standard characterization techniques include gas chromatography (GC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy. These methods help verify the compound's purity and identity, addressing common queries about "how to analyze CAS 66918-21-6" and "quality standards for 2,5-Bis(aminomethyl)tetrahydrofuran".

Looking ahead, the future of 2,5-Bis(aminomethyl)tetrahydrofuran appears promising as new applications continue to emerge. The compound's versatility positions it well to meet evolving industry needs, from advanced materials to pharmaceutical innovations. As research progresses, we can expect to see more answers to popular search questions like "latest developments with 66918-21-6" and "innovative uses of 2,5-Bis(aminomethyl)tetrahydrofuran", further expanding its commercial and scientific significance.